N-methyl-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-methyl-2-(thiophene-2-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S2/c1-16-14(19)12-9-5-2-3-6-10(9)21-15(12)17-13(18)11-7-4-8-20-11/h4,7-8H,2-3,5-6H2,1H3,(H,16,19)(H,17,18)
• InChI Key: WMDDBEPLARUMDH-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=CS3
• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol

Description

N-methyl-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H16N2O2S2 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 320.06532010 g/mol and the complexity rating of the compound is 419. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Activities

Compounds similar to N-methyl-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have demonstrated significant antibacterial and antifungal activities. These activities are attributed to the structural components of the compounds, particularly the thiophene ring and its substitutions (Vasu, K. Nirmala, D. Chopra, S. Mohan, J. Saravanan, 2003).

Synthesis and Transformation Reactions

The compound's structure has been utilized in various synthesis and transformation reactions. For example, its interactions with aromatic aldehydes have been studied to develop efficient methods for synthesizing various derivatives. These methods have resulted in the synthesis of products with different structural and potentially functional variations (S. G. Dzhavakhishvili, N. Gorobets, V. Musatov, S. Desenko, B. V. Paponov, 2008).

Novel Tandem Transformations

The compound has been a subject of research in novel tandem transformations. These transformations are crucial for synthesizing new derivatives and exploring potential biological activities. The study of amino and carbonyl/nitrile groups within the structure has opened pathways for creating new derivatives and understanding their chemical behaviors (N. Pokhodylo, O. Shyyka, R. Savka, M. Obushak, 2010).

Antiarrhythmic, Serotonin Antagonist, and Antianxiety Activities

Research has indicated that derivatives of this compound exhibit antiarrhythmic, serotonin antagonist, and antianxiety activities. These findings are significant as they suggest potential therapeutic applications in the treatment of various disorders related to heart rhythm, mood, and anxiety (A. Amr, M. Sherif, M. Assy, M. Al-Omar, Islam Ragab, 2010).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Target of Action

TCMDC-125739, also known as N-methyl-2-[(2-thienylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, primarily targets the essential malarial kinase PfCLK3 . PfCLK3 is one of the four cyclin-dependent like protein kinases in Plasmodium . It plays a key role in the processing of parasite RNA .

Mode of Action

The compound interacts with PfCLK3 in a covalent manner . The co-crystal structure of PfCLK3 with the reversible inhibitor TCMDC-135051 facilitated the rational design of covalent inhibitors of this validated drug target . An allosteric cysteine residue (Cys368) that is poorly conserved in the human kinome was targeted to improve the selectivity of hit molecules .

Biochemical Pathways

The PfCLK3 kinase, along with other members of the PfCLK family, plays a key role in the processing of parasite RNA . Therefore, the inhibition of PfCLK3 by TCMDC-125739 affects the RNA splicing process, which is crucial for the survival of the parasite at any stage of its life cycle where RNA splicing plays an essential role .

Result of Action

The covalent inhibition of PfCLK3 by TCMDC-125739 results in the disruption of the parasite’s RNA processing, leading to its death . The compound shows significantly improved kinase selectivity relative to TCMDC-135051, and cell viability experiments in HepG2 cultures also demonstrated an over 500-fold selectivity index relative to P. falciparum parasites .

Biochemical Analysis

Biochemical Properties

TCMDC-125739 has been shown to interact with the enzyme PfCLK3 . This enzyme is crucial for the regulation of malarial parasite RNA splicing and is essential for the survival of blood stage Plasmodium falciparum . The interaction between TCMDC-125739 and PfCLK3 could potentially disrupt the normal functioning of this enzyme, thereby inhibiting the growth and survival of the malaria parasite .

Cellular Effects

The effects of TCMDC-125739 on cellular processes are primarily related to its inhibitory action on PfCLK3 . By inhibiting this enzyme, TCMDC-125739 could potentially disrupt the normal RNA splicing processes within the malaria parasite, leading to impaired growth and survival

Molecular Mechanism

The molecular mechanism of action of TCMDC-125739 involves its interaction with the PfCLK3 enzyme . This interaction is likely to involve binding interactions with the enzyme, potentially leading to enzyme inhibition